Cas no 501111-61-1 (1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea)

• Product Name: 1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea
• CAS No: 501111-61-1
• MF: C₁₈H₂₁N₃O₃S₂
• MW: 391.507641553879
• CID: 5555378
• Update Time: 2025-07-22

1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-4-tert-butylbenzamide
• 1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea

• Inchi： 1S/C18H21N3O3S2/c1-18(2,3)13-6-4-12(5-7-13)16(22)21-17(25)20-14-8-10-15(11-9-14)26(19,23)24/h4-11H,1-3H3,(H2,19,23,24)(H2,20,21,22,25)
• InChI Key： PXVGHIKLKYYWIQ-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=C(S(N)(=O)=O)C=C1)=S)(=O)C1=CC=C(C(C)(C)C)C=C1

Additional information on 1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea

Professional Introduction to 1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea (CAS No. 501111-61-1)

1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea, with the CAS number 501111-61-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thiourea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of both benzoyl and sulfamoyl groups, contribute to its distinctive chemical properties and reactivity, making it a valuable candidate for further investigation.

The synthesis of 1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea involves a series of carefully controlled chemical reactions that highlight the expertise required in organic synthesis. The introduction of the 4-tert-butylbenzoyl moiety enhances the lipophilicity of the molecule, while the 4-sulfamoylphenyl group introduces polar functionality, which can influence its solubility and interactions with biological targets. These structural attributes make the compound a promising candidate for various pharmacological applications.

In recent years, there has been a growing interest in thiourea derivatives due to their potential as antimicrobial, antiviral, and anticancer agents. The specific arrangement of functional groups in 1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea suggests that it may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. For instance, studies have shown that thiourea derivatives can interfere with bacterial cell wall synthesis and viral protease activity, making them attractive for developing novel therapeutic strategies.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of 1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea with biological targets. Advanced techniques such as molecular dynamics simulations and docking studies have provided insights into how this compound interacts with enzymes and receptors at an atomic level. These computational approaches have not only accelerated the drug discovery process but also helped in optimizing the molecular structure for improved efficacy and reduced side effects.

The pharmacokinetic properties of 1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary studies suggest that the presence of both lipophilic and hydrophilic groups in this molecule may influence its bioavailability and tissue distribution. Further research is needed to fully elucidate these pharmacokinetic characteristics.

In conclusion, 1-(4-tert-butylbenzoyl)-3-(4-sulfamoylphenyl)thiourea (CAS No. 501111-61-1) represents a promising compound in the realm of pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development. As research continues to uncover new applications for thiourea derivatives, compounds like this one are likely to play a significant role in the discovery and development of novel therapeutic agents.